Cas no 2345-00-8 (Glycine,N-(4-chloro-m-tolyl)-, ethyl ester (7CI,8CI))

• Product Name: Glycine,N-(4-chloro-m-tolyl)-, ethyl ester (7CI,8CI)
• CAS No: 2345-00-8
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 274635
• PubChem ID: 302658
• Update Time: 2025-04-19

Glycine,N-(4-chloro-m-tolyl)-, ethyl ester (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(4-chloro-m-tolyl)-, ethyl ester (7CI,8CI)
• ethyl 2-(4-chloro-3-methylanilino)acetate
• AC1L70ZY
• AG-E-68392
• CTK4F1493
• ETHYL 2-[(4-CHLORO-3-METHYL-PHENYL)AMINO]ACETATE
• N-(4-Chlor-3-methyl-phenyl)-glycin-ethylester
• N-< 4-Chlor-3-methyl-phenyl> -glycin-ethylester
• NSC190340
• 2345-00-8
• DTXSID20307189
• NSC-190340

• Inchi： 1S/C11H14ClNO2/c1-3-15-11(14)7-13-9-4-5-10(12)8(2)6-9/h4-6,13H,3,7H2,1-2H3
• InChI Key： GACVYRYATGXSJC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)NCC(=O)OCC

Computed Properties

• Exact Mass: 227.07142
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33
• LogP: 2.69640